5-Formamido-1-methylpyrazole

• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• IUPAC Name: N-(2-methylpyrazol-3-yl)formamide
• InChI: InChI=1S/C5H7N3O/c1-8-5(6-4-9)2-3-7-8/h2-4H,1H3,(H,6,9)
• InChI Key: CUHWSTDKNWOEFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)NC=O

Description

5-Formamido-1-methylpyrazole is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of acetic anhydride (38.86 ml) and formic acid (15.54 ml) was stirred at 45° C. for 45 minutes. To this mixture was added 5-amino-1-methylpyrazole (10 g) under ice-cooling, and the reaction mixture was stirred at the same temperature for 10 minutes. The resultant mixture was poured into a mixture of water and ethyl acetate, and the resultant solution was adjusted to pH 8 with potassium carbonate. The organic layer was separated, and the aqueous layer was extracted with ethyl acetate six times. The organic layers were combined, dried over magnesium sulfate, and evaporated in vacuo to give 5-formamido-1-methylpyrazole (12.88 g).